Cas no 450345-47-8 (1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate
• CAS No: 450345-47-8
• MF: C₁₄H₁₃N₅O₆
• MW: 347.282922506332
• CID: 6536962
• Update Time: 2025-06-15

1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate
• dimethyl 5-((6-amino-5-nitropyrimidin-4-yl)amino)isophthalate
• 1,3-Benzenedicarboxylic acid, 5-[(6-amino-5-nitro-4-pyrimidinyl)amino]-, 1,3-dimethyl ester

• Inchi： 1S/C14H13N5O6/c1-24-13(20)7-3-8(14(21)25-2)5-9(4-7)18-12-10(19(22)23)11(15)16-6-17-12/h3-6H,1-2H3,(H3,15,16,17,18)
• InChI Key： VRZQSUJWBZTRAO-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC(NC2C([N+]([O-])=O)=C(N)N=CN=2)=CC(C(OC)=O)=C1

Additional information on 1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate

Introduction to 1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate (CAS No. 450345-47-8)

1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 450345-47-8, represents a unique molecular architecture that combines aromatic rings with heterocyclic substituents, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural framework of this molecule is characterized by a benzene core substituted with dimethyl groups at the 1 and 3 positions, which enhances its stability and reactivity. The presence of an amino group at the 5-position and a nitropyrimidine moiety at the 4-position introduces additional functional sites that can be exploited for biological interactions. Such structural features are particularly intriguing for researchers seeking to develop novel compounds with enhanced pharmacological properties.

In recent years, there has been a growing interest in molecules that incorporate pyrimidine derivatives due to their diverse biological activities. Pyrimidines are fundamental components of nucleic acids and have been widely studied for their roles in various cellular processes. The nitropyrimidine moiety in 1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate is particularly noteworthy, as it has been shown to exhibit potent interactions with biological targets. This makes the compound a valuable scaffold for designing molecules with potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of aromatic and heterocyclic components provides a versatile platform for further chemical modifications. Researchers have leveraged this flexibility to explore derivatives that may exhibit improved pharmacokinetic profiles or enhanced target specificity. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent studies have highlighted the importance of 1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate in the development of novel therapeutic strategies. For instance, its structural motif has been investigated for its potential role in modulating enzyme activity and inhibiting pathological pathways associated with various diseases. The nitro group, in particular, has been shown to participate in redox reactions, which could be exploited for therapeutic purposes. These findings underscore the compound's significance as a building block in medicinal chemistry.

The synthesis of 1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitropyrimidine group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the process, including catalytic methods that minimize byproduct formation. These advancements have made it feasible to produce sufficient quantities of the compound for both research and potential industrial applications.

From a pharmacological perspective, the compound's dual functionality—aromatic ring with amino and nitro substituents—makes it an attractive candidate for drug design. The amino group can form hydrogen bonds with biological targets, while the nitro group can engage in redox interactions. Such properties are essential for developing molecules that can interact selectively with disease-causing pathways. Preliminary studies have suggested that derivatives of this compound may exhibit promising activities against certain types of cancer and inflammatory disorders.

The regulatory landscape for pharmaceutical compounds like 1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate is stringent but well-established. Manufacturers must adhere to rigorous quality control measures to ensure safety and efficacy before clinical trials can begin. The compound's unique structure presents both challenges and opportunities in this regard. While its complexity may complicate synthesis and purification processes, it also offers opportunities for innovation in drug development.

In conclusion,1,3-dimethyl 5-(6-amino-5-nitropyrimidin-4-yl)aminobenzene-1,3-dicarboxylate (CAS No. 450345-47-8) represents a significant advancement in pharmaceutical chemistry. Its structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,its importance is likely to grow further, contributing to the development of innovative treatments for various diseases.